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Compound of Interest

Compound Name: Androstatrione

Cat. No.: B15544117 Get Quote

General Information on Steroidal Aromatase
Inhibitors
Androsta-1,4,6-triene-3,17-dione (ATD) is a potent, irreversible steroidal aromatase inhibitor[2]

[3]. Aromatase is a critical enzyme (cytochrome P450 19A1) responsible for the final step in the

biosynthesis of estrogens from androgens[2].

Mechanism of Action: Steroidal inhibitors like ATD often act as "suicide substrates."[2] This

means the aromatase enzyme processes the inhibitor, which then forms a reactive

intermediate. This intermediate binds covalently and permanently to the enzyme, thereby

inactivating it. This irreversible action effectively blocks the conversion of androgens into

estrogens.

Historical and Regulatory Context: ATD was previously found in some over-the-counter

bodybuilding supplements but its use is now prohibited in amateur and professional sports.

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and Health Canada

have issued warnings regarding related compounds due to potential health risks. The use of

ATD can also lead to positive tests for other banned substances, such as the anabolic steroid

Boldenone, as it can be a metabolite or a contaminant from production.

Health and Safety: The synthesis and handling of potent steroidal compounds require

specialized laboratory environments and strict adherence to safety protocols to prevent

exposure and ensure purity. The unauthorized production and use of such substances pose
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significant health risks and legal consequences. Research involving these compounds is

conducted under stringent regulatory oversight.

For professionals in drug development, research into aromatase inhibitors is a significant field,

particularly for therapeutic applications in estrogen-dependent conditions. This research is

conducted in compliance with all applicable laws and institutional guidelines for chemical safety

and controlled substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15544117?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/19089863/
https://pubmed.ncbi.nlm.nih.gov/19089863/
https://www.benchchem.com/product/b190583
https://en.wikipedia.org/wiki/1,4,6-Androstatriene-3,17-dione
https://www.benchchem.com/product/b15544117#protocols-for-synthesizing-androstatrione-in-a-laboratory-setting
https://www.benchchem.com/product/b15544117#protocols-for-synthesizing-androstatrione-in-a-laboratory-setting
https://www.benchchem.com/product/b15544117#protocols-for-synthesizing-androstatrione-in-a-laboratory-setting
https://www.benchchem.com/product/b15544117#protocols-for-synthesizing-androstatrione-in-a-laboratory-setting
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15544117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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